Cas no 2138059-48-8 (9-(2-Nitrobenzenesulfonyl)-9-azabicyclo[5.3.1]undecan-11-amine)

• Product Name: 9-(2-Nitrobenzenesulfonyl)-9-azabicyclo[5.3.1]undecan-11-amine
• CAS No: 2138059-48-8
• MF: C₁₆H₂₃N₃O₄S
• MW: 353.436522722244
• CID: 6520748
• PubChem ID: 165847491
• Update Time: 2025-07-02

9-(2-Nitrobenzenesulfonyl)-9-azabicyclo[5.3.1]undecan-11-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1169086
• 9-(2-nitrobenzenesulfonyl)-9-azabicyclo[5.3.1]undecan-11-amine
• 2138059-48-8
• 9-(2-Nitrobenzenesulfonyl)-9-azabicyclo[5.3.1]undecan-11-amine

• Inchi： 1S/C16H23N3O4S/c17-16-12-6-2-1-3-7-13(16)11-18(10-12)24(22,23)15-9-5-4-8-14(15)19(20)21/h4-5,8-9,12-13,16H,1-3,6-7,10-11,17H2
• InChI Key： NWANQVNOVFOEMG-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1[N+](=O)[O-])(N1CC2CCCCCC(C1)C2N)(=O)=O

Computed Properties

• Exact Mass: 353.14092740g/mol
• Monoisotopic Mass: 353.14092740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 541
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 118Ų

Additional information on 9-(2-Nitrobenzenesulfonyl)-9-azabicyclo[5.3.1]undecan-11-amine

Comprehensive Overview of 9-(2-Nitrobenzenesulfonyl)-9-azabicyclo[5.3.1]undecan-11-amine (CAS No. 2138059-48-8)

9-(2-Nitrobenzenesulfonyl)-9-azabicyclo[5.3.1]undecan-11-amine (CAS No. 2138059-48-8) is a specialized organic compound with a unique bicyclic structure, combining a nitrobenzenesulfonyl group with an azabicyclo framework. This compound has garnered significant attention in pharmaceutical and chemical research due to its potential applications in drug discovery and development. Researchers are particularly interested in its role as a building block for synthesizing complex molecules, especially those targeting neurological and metabolic disorders.

The molecular structure of 9-(2-Nitrobenzenesulfonyl)-9-azabicyclo[5.3.1]undecan-11-amine features a bicyclic amine core, which is often associated with enhanced bioavailability and binding affinity in medicinal chemistry. The presence of the nitrobenzenesulfonyl moiety adds to its versatility, enabling further functionalization for tailored applications. Recent studies highlight its potential in enzyme inhibition and receptor modulation, making it a valuable candidate for investigating new therapeutic pathways.

In the context of current trends, the demand for novel chemical entities like 9-(2-Nitrobenzenesulfonyl)-9-azabicyclo[5.3.1]undecan-11-amine is driven by advancements in precision medicine and AI-driven drug design. Computational tools, such as molecular docking and quantitative structure-activity relationship (QSAR) models, are increasingly used to predict the compound's interactions with biological targets. This aligns with the growing interest in high-throughput screening and fragment-based drug discovery, where such compounds play a pivotal role.

From a synthetic chemistry perspective, the preparation of 9-(2-Nitrobenzenesulfonyl)-9-azabicyclo[5.3.1]undecan-11-amine involves multi-step reactions, often requiring protecting group strategies and selective sulfonylation. Researchers emphasize optimizing yield and purity, given the compound's significance in intermediate synthesis. Analytical techniques like NMR spectroscopy and mass spectrometry are critical for characterizing its structural integrity and confirming its identity.

Beyond pharmaceuticals, 9-(2-Nitrobenzenesulfonyl)-9-azabicyclo[5.3.1]undecan-11-amine is explored in material science for designing functional polymers and catalysts. Its rigid bicyclic framework offers stability, while the reactive amine group allows for covalent attachment to other molecules. This dual functionality makes it a promising candidate for developing smart materials and nanotechnology-based applications.

Environmental and safety considerations are also paramount when handling 9-(2-Nitrobenzenesulfonyl)-9-azabicyclo[5.3.1]undecan-11-amine. While it is not classified as hazardous under standard regulations, proper laboratory practices and waste disposal protocols must be followed to ensure minimal ecological impact. The compound's stability under various conditions is a subject of ongoing research, particularly for industrial-scale applications.

In summary, 9-(2-Nitrobenzenesulfonyl)-9-azabicyclo[5.3.1]undecan-11-amine (CAS No. 2138059-48-8) represents a cutting-edge example of how specialty chemicals contribute to interdisciplinary research. Its potential spans drug development, material innovation, and beyond, reflecting the dynamic nature of modern chemistry. As scientific inquiries evolve, this compound is poised to remain a focal point for breakthroughs in healthcare and advanced technologies.